Cas no 114969-87-8 (4-Methoxy-5-methylpyrimidine-2-carbonitrile)

• Product Name: 4-Methoxy-5-methylpyrimidine-2-carbonitrile
• CAS No: 114969-87-8
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 130563
• Update Time: 2025-06-13

4-Methoxy-5-methylpyrimidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinecarbonitrile,4-methoxy-5-methyl-
• 2-Pyrimidinecarbonitrile, 4-methoxy-5-methyl- (9CI)
• 4-Methoxy-5-methylpyrimidine-2-carbonitrile

• Inchi： 1S/C7H7N3O/c1-5-4-9-6(3-8)10-7(5)11-2/h4H,1-2H3
• InChI Key： YZPQHESIVJJQES-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CN=C(C#N)N=1)C

Computed Properties

• Exact Mass: 149.05901

Experimental Properties

• PSA: 58.8

Additional information on 4-Methoxy-5-methylpyrimidine-2-carbonitrile

Research Brief on 4-Methoxy-5-methylpyrimidine-2-carbonitrile (CAS: 114969-87-8): Recent Advances and Applications

4-Methoxy-5-methylpyrimidine-2-carbonitrile (CAS: 114969-87-8) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including kinase inhibitors, antiviral agents, and anticancer compounds. Recent studies have explored its potential in modulating enzymatic activity and its role in the design of novel therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 4-Methoxy-5-methylpyrimidine-2-carbonitrile as a scaffold for developing selective kinase inhibitors. The study highlighted its ability to interact with ATP-binding sites of kinases, making it a promising candidate for targeted cancer therapies. The compound's structural flexibility allows for modifications that enhance binding affinity and selectivity, reducing off-target effects commonly associated with kinase inhibitors.

Another notable application of this compound was reported in a 2022 Bioorganic & Medicinal Chemistry Letters article, where it was utilized in the synthesis of novel antiviral agents. The researchers demonstrated that derivatives of 4-Methoxy-5-methylpyrimidine-2-carbonitrile exhibited potent inhibitory activity against RNA-dependent RNA polymerase (RdRp) of certain viruses, suggesting its potential in combating viral infections such as influenza and SARS-CoV-2.

Recent advancements in synthetic methodologies have also improved the accessibility of 4-Methoxy-5-methylpyrimidine-2-carbonitrile. A 2023 Organic Process Research & Development paper described a scalable and cost-effective synthesis route, which could facilitate its broader adoption in industrial and academic research settings. The optimized process achieved high yields and purity, addressing previous challenges associated with its production.

In conclusion, 4-Methoxy-5-methylpyrimidine-2-carbonitrile (CAS: 114969-87-8) continues to be a valuable building block in medicinal chemistry, with emerging applications in kinase inhibition, antiviral therapy, and beyond. Its structural features and synthetic adaptability position it as a key player in the development of next-generation therapeutics. Future research should focus on exploring its potential in other therapeutic areas and further optimizing its pharmacological properties.